Cas no 105627-90-5 (Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-)

• Product Name: Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-
• CAS No: 105627-90-5
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 164993
• PubChem ID: 3064774
• Update Time: 2025-04-19

Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-
• 5-[(3-methyl-1,4-diazepan-1-yl)sulfonyl]isoquinoline
• 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-3-methyl-
• 1-(5-Isoquinolinesulfonyl)-3-methylhomopiperazine
• Hexahydro-1-(5-isoquinolinylsulfonyl)-3-methyl-1H-1,4-diazepine
• 5-(3-Methyl-1,4-diazepane-1-sulfonyl)isoquinoline
• DTXSID70909637
• SCHEMBL2457955
• 105627-90-5

• Inchi： 1S/C15H19N3O2S/c1-12-11-18(9-3-7-17-12)21(19,20)15-5-2-4-13-10-16-8-6-14(13)15/h2,4-6,8,10,12,17H,3,7,9,11H2,1H3
• InChI Key： PDDYZDBYVDJCNL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(N1CCCNC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 305.11979803g/mol
• Monoisotopic Mass: 305.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.7Ų